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Cat. No.: B1170185 Get Quote

A Note on Nomenclature: The term "DIO9" is not a recognized nomenclature within the

scientific community for iodothyronine deiodinases. The well-characterized family of these

enzymes consists of three types: Type 1 (DIO1), Type 2 (DIO2), and Type 3 (DIO3). This guide

will provide a comprehensive overview of these three key enzymes involved in thyroid hormone

regulation, addressing the core requirements of your request for an in-depth technical

resource.

Introduction to Iodothyronine Deiodinases
Iodothyronine deiodinases are a family of selenoenzymes that are crucial for the activation and

inactivation of thyroid hormones.[1] The prohormone thyroxine (T4) is converted to the

biologically active triiodothyronine (T3) through the removal of an iodine atom from its outer

ring, a reaction catalyzed by DIO1 and DIO2.[2] Conversely, the inactivation of T4 and T3

occurs via the removal of an iodine atom from the inner ring, a process mediated by DIO3.[2]

This precise regulation of thyroid hormone levels is vital for a vast array of physiological

processes, including development, growth, and metabolism.[3]

Supplier and Purchasing Information
For researchers and drug development professionals, obtaining high-quality reagents is

paramount. A variety of suppliers offer recombinant iodothyronine deiodinase proteins,

antibodies for their detection, and ELISA kits for their quantification.

Recombinant Proteins
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Product Supplier(s)
Catalog Number
(Example)

Purity

Recombinant Human

DIO1

GeneBio Systems,

Abbexa

CSB-CF343445HU,

abx269093
>90%

Recombinant Human

DIO2
MyBioSource MBS1153190 >90%

Recombinant Human

DIO3

MyBioSource,

Gentaur

MBS1158999, FY-

P516270
>85%

Antibodies
Product Supplier(s) Applications

Catalog Number
(Example)

Anti-DIO1 Antibody Abbexa, RayBiotech WB, IHC, ELISA
abx003348, 102-

17037

Anti-DIO2 Antibody
MyBioSource,

Biosensis
WB, IHC, IF, FC

MBS831367, G-013-

100

Anti-DIO3 Antibody
Novus Biologicals,

Dana Bioscience
WB, IHC, ICC, IP

NBP1-05767,

ABCC07140

ELISA Kits
Product Supplier(s)

Detection Range
(Example)

Catalog Number
(Example)

Human DIO1 ELISA

Kit

Assay Genie,

XpressBio
0.313-20ng/ml HUFI01130, 10-1130

Human DIO2 ELISA

Kit

MyBioSource, Cloud-

Clone Corp.
0.781-50ng/mL

MBS733889,

SEC903Hu

Human DIO3 ELISA

Kit

Thomas Scientific,

Vareum
0.32-20 ng/mL C927Y55, ELK0408
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Experimental Protocols
Detailed methodologies are essential for the accurate study of iodothyronine deiodinases.

Below are representative protocols for key experiments.

Recombinant Protein Expression and Purification
The expression and purification of recombinant deiodinases are often performed using

bacterial or insect cell systems.

Protocol Outline:

Gene Synthesis and Cloning: The coding sequence for the desired deiodinase (e.g., human

DIO1, DIO2, or DIO3) is synthesized and cloned into an appropriate expression vector, often

with an affinity tag (e.g., His-tag) to facilitate purification.

Transformation and Expression: The expression vector is transformed into a suitable host,

such as E. coli or Sf9 insect cells. Protein expression is induced under optimized conditions

(e.g., temperature, inducer concentration).

Cell Lysis: Cells are harvested and lysed using sonication or enzymatic methods in a buffer

containing protease inhibitors to release the recombinant protein.

Affinity Chromatography: The cell lysate is clarified by centrifugation, and the supernatant

containing the soluble protein is loaded onto an affinity chromatography column (e.g., Ni-NTA

for His-tagged proteins).

Elution and Dialysis: The bound protein is eluted from the column using a competitive ligand

(e.g., imidazole). The eluted fractions are then dialyzed against a suitable storage buffer to

remove the eluting agent and to ensure protein stability.

Purity and Concentration Determination: The purity of the recombinant protein is assessed

by SDS-PAGE, and the concentration is determined using a protein assay such as the

Bradford or BCA method.

Deiodinase Activity Assay
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Enzyme activity is typically measured by monitoring the conversion of a substrate (e.g., T4 or

reverse T3) to its product.

Radiometric Assay Protocol Outline:

Reaction Setup: The assay is performed in a reaction buffer containing a thiol-reducing agent

(e.g., dithiothreitol, DTT), the recombinant deiodinase or tissue homogenate, and a

radiolabeled substrate (e.g., [125I]T4 or [125I]rT3).

Incubation: The reaction mixture is incubated at 37°C for a defined period, allowing the

enzymatic reaction to proceed.

Reaction Termination: The reaction is stopped by the addition of an acid or by placing the

samples on ice.

Separation of Products: The reaction products (e.g., 125I-, [125I]T3) are separated from the

unreacted substrate using techniques such as column chromatography (e.g., Sephadex LH-

20) or thin-layer chromatography (TLC).

Quantification: The radioactivity in the product fractions is measured using a gamma counter.

The enzyme activity is then calculated and expressed as the amount of product formed per

unit of time per amount of protein.

Non-Radiometric Assay Protocol Outline:

Reaction Setup: Similar to the radiometric assay, but using a non-radiolabeled substrate.

Incubation and Termination: The incubation and termination steps are the same.

Product Detection: The production of iodide can be measured colorimetrically using the

Sandell-Kolthoff reaction. Alternatively, the iodothyronine products can be quantified using

liquid chromatography-mass spectrometry (LC-MS).

Signaling Pathways and Logical Relationships
The activity of iodothyronine deiodinases is intricately linked to various signaling pathways that

regulate thyroid hormone action at the cellular level.
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Thyroid Hormone Activation and Inactivation Pathway
This diagram illustrates the central role of deiodinases in converting the prohormone T4 into the

active T3 and in inactivating both T4 and T3.

Caption: Iodothyronine deiodinase-mediated activation and inactivation of thyroid hormones.

TSH Signaling Pathway in Thyroid Follicular Cells
Thyroid Stimulating Hormone (TSH) from the pituitary gland stimulates the thyroid to produce

and release thyroid hormones. This process involves intracellular signaling cascades that also

influence deiodinase expression.[4]
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Caption: TSH signaling pathways in thyroid follicular cells leading to gene expression changes.
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Regulation of DIO2 Activity by Ubiquitination
The activity of DIO2 is post-translationally regulated by ubiquitination, which provides a rapid

mechanism to control intracellular T3 levels.[5]
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Caption: Post-translational regulation of DIO2 activity through ubiquitination and

deubiquitination.
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The iodothyronine deiodinases, DIO1, DIO2, and DIO3, are central to the intricate regulation of

thyroid hormone signaling. Their coordinated action ensures the appropriate levels of active

thyroid hormone in a tissue-specific and temporally controlled manner. Understanding the

biochemistry, regulation, and signaling pathways of these enzymes is crucial for researchers

and professionals in drug development aiming to modulate thyroid hormone function in various

physiological and pathological conditions. This guide provides a foundational resource for these

endeavors, summarizing key purchasing information, experimental methodologies, and the

complex signaling networks in which these enzymes operate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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